Cas no 194490-54-5 (Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate)

• Product Name: Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate
• CAS No: 194490-54-5
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 5463286
• Update Time: 2025-06-27

Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate
• Z5356647556
• Acetic acid, 2-(2-formyl-6-methoxyphenoxy)-, 1,1-dimethylethyl ester
• Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate

• Inchi： 1S/C14H18O5/c1-14(2,3)19-12(16)9-18-13-10(8-15)6-5-7-11(13)17-4/h5-8H,9H2,1-4H3
• InChI Key： BHGCBIJEENWXDP-UHFFFAOYSA-N
• SMILES： O(C(COC1C(=CC=CC=1C=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.11542367 g/mol
• Monoisotopic Mass: 266.11542367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.29
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8

Additional information on Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate

Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate: A Comprehensive Overview

Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate, identified by the CAS number 194490-54-5, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group, a phenoxy moiety, and an acetate ester. The presence of the formyl and methoxy substituents on the aromatic ring adds complexity to its chemical profile, making it a valuable compound in both academic research and industrial applications.

The synthesis of Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate involves a series of well-defined chemical reactions. Typically, the starting material is subjected to nucleophilic substitution or esterification reactions to introduce the tert-butyl group. The formylation and methoxylation steps are critical in determining the compound's reactivity and stability. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate has been extensively studied for its potential in pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules. For instance, its ability to act as a protecting group in peptide synthesis has been highlighted in recent studies. Additionally, its role as a precursor in the development of novel antibiotics has been explored, showcasing its importance in drug discovery.

The agrochemical sector has also benefited from the properties of Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate. Research indicates that this compound exhibits potent herbicidal activity against various weeds, making it a promising candidate for developing eco-friendly herbicides. Furthermore, its ability to enhance crop yield under stress conditions has been documented in recent agricultural studies.

From a materials science perspective, this compound has been utilized in the development of advanced polymers and coatings. Its unique reactivity allows for the creation of high-performance materials with tailored properties such as improved thermal stability and mechanical strength. Recent breakthroughs in polymer chemistry have further expanded its potential applications in this field.

The toxicological profile of Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate has been thoroughly investigated to ensure its safe handling and use. Studies conducted under regulatory guidelines have demonstrated that this compound exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are currently underway to assess its potential chronic effects.

In conclusion, Tert-butyl 2-(2-formyl-6-methoxyphenoxy)acetate (CAS No: 194490-54-5) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in research and development. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in shaping future innovations.